Cas no 2172144-40-8 (5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)furan-2-carboxylic acid)

• Product Name: 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)furan-2-carboxylic acid
• CAS No: 2172144-40-8
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5770997
• PubChem ID: 165877162
• Update Time: 2025-10-22

5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1482634
• 5-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}methyl)furan-2-carboxylic acid
• 2172144-40-8
• 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)furan-2-carboxylic acid

• Inchi： 1S/C27H26N2O6/c30-24(31)23-12-11-17(35-23)15-28-25(32)27(13-5-6-14-27)29-26(33)34-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-12,22H,5-6,13-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FBCCRIYMCCXXOK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCC2=CC=C(C(=O)O)O2)=O)CCCC1)=O

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)furan-2-carboxylic acid

Research Brief on 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)furan-2-carboxylic acid (CAS: 2172144-40-8)

The compound 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)furan-2-carboxylic acid (CAS: 2172144-40-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the furan-2-carboxylic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the design of bioactive molecules.

Recent studies have focused on the synthesis and applications of this compound in the development of novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a building block for the synthesis of peptide-based inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the incorporation of this compound into peptide sequences enhanced binding affinity and selectivity, particularly in the context of oncology targets. The study also underscored the compound's stability under SPPS conditions, making it a reliable choice for high-throughput synthesis.

Another key area of research involves the use of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)furan-2-carboxylic acid in the development of prodrugs. A 2024 preprint on bioRxiv reported its utility in masking carboxylic acid functionalities, thereby improving the pharmacokinetic properties of drug candidates. The study revealed that the Fmoc group could be selectively cleaved under mild conditions, enabling controlled release of the active drug moiety. This finding has significant implications for the design of orally bioavailable therapeutics.

In addition to its synthetic applications, the compound has been investigated for its intrinsic biological activity. Preliminary data from a 2024 ACS Chemical Biology publication suggested that the furan-2-carboxylic acid derivative exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. While further validation is required, these findings open new avenues for repurposing this compound as a scaffold for anti-inflammatory drug development.

In conclusion, 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)furan-2-carboxylic acid (CAS: 2172144-40-8) represents a versatile and promising tool in chemical biology and drug discovery. Its applications span from peptide synthesis to prodrug design, with emerging evidence of its potential as a bioactive molecule. Future research should focus on optimizing its synthetic routes and exploring its therapeutic potential in greater depth.